Cas no 216583-91-4 (Isooctadecanoic acid, compd. with 2-(2-aminoethoxy)ethanol (1:1))

• Product Name: Isooctadecanoic acid, compd. with 2-(2-aminoethoxy)ethanol (1:1)
• CAS No: 216583-91-4
• MF: C₂₂H₄₇NO₄
• MW: 389.612887620926
• CID: 2729541
• PubChem ID: 138398582
• Update Time: 2025-04-21

Isooctadecanoic acid, compd. with 2-(2-aminoethoxy)ethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethoxy)ethanol,16-methylheptadecanoic acid
• 216583-91-4
• DTXSID90944262
• 2-Methylheptadecanoic acid--2-(2-aminoethoxy)ethan-1-ol (1/1)
• Isooctadecanoic acid, compd. with 2-(2-aminoethoxy)ethanol (1:1)

• Inchi： 1S/C18H36O2.C4H11NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(2)18(19)20;5-1-3-7-4-2-6/h17H,3-16H2,1-2H3,(H,19,20);6H,1-5H2
• InChI Key： IKEZCSLUFAVGSC-UHFFFAOYSA-N
• SMILES： OC(C(C)CCCCCCCCCCCCCCC)=O.O(CCO)CCN

Computed Properties

• Exact Mass: 389.35050898Da
• Monoisotopic Mass: 389.35050898Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų